Cas no 102367-65-7 (1,3,4-Thiadiazol-2-amine,5-ethyl-, hydrochloride (1:1))

1,3,4-Thiadiazol-2-amine,5-ethyl-, hydrochloride (1:1) structure
102367-65-7 structure
Product Name:1,3,4-Thiadiazol-2-amine,5-ethyl-, hydrochloride (1:1)
CAS No:102367-65-7
MF:C4H8ClN3S
MW:165.644417762756
CID:192896
PubChem ID:11971454
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine,5-ethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine,5-ethyl-, hydrochloride (1:1)
    • 5-ethyl-1,3,4-thiadiazol-2-amine,hydrochloride
    • 1,3,4-Thiadiazole, 2-amino-5-ethyl-, hydrochloride
    • 2-Amino-5-ethyl-1,3,4-thiadiazole hydrochloride
    • 2-Amino-5-etil-1,3,4-tiadiazolo cloridrato
    • 2-Amino-5-etil-1,3,4-tiadiazolo cloridrato [Italian]
    • 5-Aethyl-[1,3,4]thiadiazol-2-ylamin, Hydrochlorid
    • 5-ethyl-[1,3,4]thiadiazol-2-ylamine, hydrochloride
    • AGN-PC-00IZZM
    • hydrochloride
    • L 1461
    • LS-150242
    • 102367-65-7
    • DTXSID50144968
    • Inchi: 1S/C4H7N3S.ClH/c1-2-3-6-7-4(5)8-3;/h2H2,1H3,(H2,5,7);1H
    • InChI Key: CTMYXGFTKJIYQI-UHFFFAOYSA-N
    • SMILES: Cl.S1C(N)=NN=C1CC

Computed Properties

  • Exact Mass: 165.01294
  • Monoisotopic Mass: 165.012746
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80

Experimental Properties

  • Boiling Point: 267.2°Cat760mmHg
  • Flash Point: 115.4°C
  • PSA: 51.8
  • LogP: 2.06590

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